Cas no 56348-76-6 (2,3,7,8-tetrachlorophenoxathiine)

• Product Name: 2,3,7,8-tetrachlorophenoxathiine
• CAS No: 56348-76-6
• MF: C₁₂H₄Cl₄OS
• MW: 338.036558151245
• CID: 1598476
• PubChem ID: 1719985
• Update Time: 2025-04-21

2,3,7,8-tetrachlorophenoxathiine Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-tetrachlorophenoxathiine
• Phenoxathiin, 2,3,7,8-tetrachloro-
• 2,3,7,8-tetrachlorophenoxathiin
• SCHEMBL9511385
• DTXSID10204890
• AG-690/10254015
• 56348-76-6

• Inchi： 1S/C12H4Cl4OS/c13-5-1-9-11(3-7(5)15)18-12-4-8(16)6(14)2-10(12)17-9/h1-4H
• InChI Key： VTMDFPQXCBIMRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)SC1C=C(C(=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 335.87392
• Monoisotopic Mass: 335.874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.653
• Boiling Point: 443.7°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.694
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins